Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21338746 Ceftibuten hydrate 118081-34-8 C15H18N4O8S2
VC21338888 (S)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide 154127-42-1 C10H16N2O6S3
VC21339458 (4-Chlorophenyl)[4-(1-methylethoxy)phenyl]methanone 154356-96-4 C16H15ClO2
VC21339107 Hydroxyphenylacetic acid 156-38-7 C8H8O3
VC21338755 Adrogolide Hydrochloride 166591-11-3 C22H26ClNO4S
VC21339424 Ethyl 2-(2,4,5-trimethoxybenzamido)thiazole-4-carboxylate 185105-98-0 C16H18N2O6S
VC21338381 Isoescin IA 219944-39-5 C55H86O24
VC21339191 Methylchloroisothiazolinone 26172-55-4 C4H4ClNOS
VC21338503 2-(4-Aminophenyl)sulfonylaniline 27147-69-9 C12H12N2O2S
VC21339154 2-(4-(2-Hydroxy-3-(isopropylamino)-propoxy)phenyl)acetonitrile 29277-73-4 C14H20N2O2
VC21338852 2-Ethylbenzofuran 3131-63-3 C10H10O
VC21339451 Cetirizine Impurity D 346451-15-8 C30H28Cl2N2
VC21338525 Cyproheptadine Hydrochloride 41354-29-4 C21H22ClN
VC21338640 6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride 4335-29-9 C11H11ClN2S
VC21339943 3-(2-Thienyl)propanoic acid 5928-51-8 C7H8O2S
VC21338839 9-Methylacridine 611-64-3 C14H11N
VC21338859 3-(5-Nitrofurfurylideneamino)hydantoic acid 63981-22-6 C8H8N4O6
VC21339024 Estra-1,3,5(10),7-tetraene-3,17alpha-diol 651-55-8 C18H22O2
VC21339898 3-Ethylbenzophenone 66067-43-4 C15H14O
VC21339938 4-Amino-5-(ethylsulfonyl)-2-methoxybenzoic acid 71675-87-1 C10H13NO5S
VC21339422 N-Benzylcarvedilol 72955-94-3 C31H32N2O4
VC21338495 Azetidon 76855-69-1 C13H25NO4Si
VC21338836 1,3-Dihydro-1-oxoisobenzofuran-5-carboxamide 85118-25-8 C9H7NO3
VC21339784 benzhydryl (6R,7R)-3-methylsulfonyloxy-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate 92096-37-2 C29H26N2O7S2
VC21339993 1-cyclohexyloxycarbonyloxyethyl (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]-3-[[1-[2-(dimethylamino)ethyl]tetrazol-5-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride 95789-30-3 C27H38ClN9O7S3